1-[3-(3-methoxyphenoxy)propoxy]naphthalene

• IUPAC Name: 1-[3-(3-methoxyphenoxy)propoxy]naphthalene
• InChI: InChI=1S/C20H20O3/c1-21-17-9-5-10-18(15-17)22-13-6-14-23-20-12-4-8-16-7-2-3-11-19(16)20/h2-5,7-12,15H,6,13-14H2,1H3
• InChI Key: GDNCKSHCKFIYHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCOC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H20O3
• Molecular Weight: 308.4 g/mol

Description

1-[3-(3-methoxyphenoxy)propoxy]naphthalene, also known as MPP, is a chemical compound that has been widely studied in scientific research due to its unique properties. MPP is a naphthalene derivative that has been found to have potential applications in various fields, including medicinal chemistry, materials science, and environmental science.

Mechanism of Action

The mechanism of action of 1-[3-(3-methoxyphenoxy)propoxy]naphthalene is not fully understood. However, it has been proposed that this compound exerts its anti-inflammatory and antioxidant effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory and antioxidant effects in various in vitro and in vivo studies. It has been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species. This compound has also been found to protect against oxidative damage in cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(3-methoxyphenoxy)propoxy]naphthalene in lab experiments is its stability and ease of synthesis. This compound is also relatively inexpensive compared to other compounds with similar properties. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

Future research on 1-[3-(3-methoxyphenoxy)propoxy]naphthalene could focus on its potential applications in the treatment of various diseases. Studies could also investigate the mechanism of action of this compound in more detail to better understand its anti-inflammatory and antioxidant effects. Additionally, research could focus on developing new synthetic methods for this compound and exploring its potential use in other fields such as materials science and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields such as medicinal chemistry, materials science, and environmental science. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various diseases. Further research on this compound could lead to the development of new treatments and materials with important applications in science and medicine.

Synthesis Methods

The synthesis of 1-[3-(3-methoxyphenoxy)propoxy]naphthalene involves the reaction of 1-naphthol and 3-(3-methoxyphenoxy)propyl bromide in the presence of a base. The reaction yields this compound as a white crystalline solid with a melting point of 90-92°C. The purity of this compound can be confirmed by using analytical techniques such as HPLC and NMR spectroscopy.

Scientific Research Applications

1-[3-(3-methoxyphenoxy)propoxy]naphthalene has been studied for its potential applications in medicinal chemistry. It has been found to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. This compound has also been studied for its potential use as a fluorescent probe in biological imaging and as a material for organic electronics.